N~4~-(4-fluorobenzyl)-1-[6-(1,4-thiazinan-4-yl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-1-(6-thiomorpholin-4-ylpyrimidin-4-yl)imidazole-4-carboxamide
• InChI: InChI=1S/C19H19FN6OS/c20-15-3-1-14(2-4-15)10-21-19(27)16-11-26(13-24-16)18-9-17(22-12-23-18)25-5-7-28-8-6-25/h1-4,9,11-13H,5-8,10H2,(H,21,27)
• InChI Key: HKBWZSXDGCSKKH-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=NC=NC(=C2)N3C=C(N=C3)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C19H19FN6OS
• Molecular Weight: 398.5 g/mol

Description

N~4~-(4-fluorobenzyl)-1-[6-(1,4-thiazinan-4-yl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C19H19FN6OS and its molecular weight is 398.46. The purity is usually 95%.
BenchChem offers high-quality N~4~-(4-fluorobenzyl)-1-[6-(1,4-thiazinan-4-yl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N~4~-(4-fluorobenzyl)-1-[6-(1,4-thiazinan-4-yl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic and Excretion Studies

A study by Monteagudo et al. (2007) used 19F-nuclear magnetic resonance (NMR) spectroscopy in a drug discovery program, focusing on compounds like MK-0518, a potent inhibitor in this series, to investigate their metabolic fate and excretion balance in rats and dogs. This study provided insights into the metabolism and excretion patterns of similar compounds, crucial for understanding their pharmacokinetics (Monteagudo et al., 2007).

Anticonvulsant Activity

Kelley et al. (1995) synthesized and tested analogues of BW 78U79, a potent anticonvulsant, for their anticonvulsant activity. Their work in creating imidazo[4,5-d]-1,2,3-triazine and pyrazolo[3,4-d]-1,2,3-triazine analogues provided valuable information on the anticonvulsant properties of similar compounds (Kelley et al., 1995).

Allosteric Modulation by Zinc in GPR39 Agonists

Sato et al. (2016) identified novel GPR39 agonists, which were previously known as kinase inhibitors. Their study demonstrated the allosteric modulation of these compounds by zinc, expanding the understanding of small-molecule-induced activation of GPR39, a G protein–coupled receptor (Sato et al., 2016).

Antimicrobial and Antioxidant Activities

Menteşe et al. (2015) synthesized a series of benzimidazole derivatives, including 2-(4-fluorobenzyl)-1H-benzimidazole, and screened them for α-glucosidase inhibitory, antimicrobial, and antioxidant activities. This study contributes to the understanding of the potential therapeutic applications of similar compounds (Menteşe et al., 2015).

Antituberculosis Activity

Jeankumar et al. (2013) designed and synthesized a series of compounds, including ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, evaluating them for antituberculosis activity. Their findings revealed significant activity against Mycobacterium tuberculosis, contributing to the development of new antituberculosis agents (Jeankumar et al., 2013).